Cas no 2394-00-5 (Benzene,1,1'-[methylenebis(sulfonyl)]bis[3-methyl- (9CI))

• Product Name: Benzene,1,1'-[methylenebis(sulfonyl)]bis[3-methyl- (9CI)
• CAS No: 2394-00-5
• MF: C₁₅H₁₆O₄S₂
• MW: 324.415142059326
• CID: 271249
• PubChem ID: 275691
• Update Time: 2025-04-19

Benzene,1,1'-[methylenebis(sulfonyl)]bis[3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-[methylenebis(sulfonyl)]bis[3-methyl- (9CI)
• 1-methyl-3-[(3-methylphenyl)sulfonylmethylsulfonyl]benzene
• NSC122664
• 2394-00-5
• DTXSID10298355
• 1,1'-(methanediyldisulfonyl)bis(3-methylbenzene)
• NSC-122664
• SCHEMBL3256506

• Inchi： 1S/C15H16O4S2/c1-12-5-3-7-14(9-12)20(16,17)11-21(18,19)15-8-4-6-13(2)10-15/h3-10H,11H2,1-2H3
• InChI Key： IVCKPVXMLYBDOM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1)(CS(C1C=CC=C(C)C=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 324.04908
• Monoisotopic Mass: 324.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85
• XLogP3: 2.9

Experimental Properties

• Density: 1.298
• Boiling Point: 580.1°C at 760 mmHg
• Flash Point: 387.4°C
• Refractive Index: 1.578
• PSA: 68.28
• LogP: 4.67010